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Compound of Interest

Compound Name: Perrhenate

Cat. No.: B1197882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and synthesis

methodologies of perrhenic acid (HReO₄). The information is curated for professionals in

research and development who require detailed, factual data and standardized protocols.

Core Properties of Perrhenic Acid
Perrhenic acid is a strong acid of rhenium in the +7 oxidation state. It is most commonly

available as an aqueous solution, though solid forms can be isolated. The properties of

perrhenic acid are summarized in the tables below, providing a clear comparison of its physical

and chemical characteristics.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1197882?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula
HReO₄ (gaseous)[1],

Re₂O₇(H₂O)₂ (solid)[1]
[1]

Molar Mass 251.21 g/mol [1]

Appearance

Colorless to pale yellow liquid

(aqueous solution)[2], Pale

yellow solid[1]

[1][2]

Solubility Soluble in water [1]

Acidity (pKa) -1.25 [1]

Boiling Point Sublimes [1]

Properties of Aqueous Solutions
Concentration (% Re) Density (g/mL at 25 °C) Source(s)

40% 1.80

60% 2.70

75-80% (wt. % in H₂O) 2.16

Synthesis of Perrhenic Acid
The synthesis of perrhenic acid can be achieved through several routes, ranging from direct

oxidation of rhenium metal to more complex industrial processes involving ion exchange and

solvent extraction for purification and concentration. The choice of method often depends on

the desired purity and scale of production.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://en.wikipedia.org/wiki/Perrhenic_acid
https://en.wikipedia.org/wiki/Perrhenic_acid
https://en.wikipedia.org/wiki/Perrhenic_acid
https://en.wikipedia.org/wiki/Perrhenic_acid
https://www.guidechem.com/question/how-is-perrhenic-acid-prepared-id138367.html
https://en.wikipedia.org/wiki/Perrhenic_acid
https://en.wikipedia.org/wiki/Perrhenic_acid
https://www.guidechem.com/question/how-is-perrhenic-acid-prepared-id138367.html
https://en.wikipedia.org/wiki/Perrhenic_acid
https://en.wikipedia.org/wiki/Perrhenic_acid
https://en.wikipedia.org/wiki/Perrhenic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Materials Synthesis & Purification Methods

Final Product

Rhenium Metal Oxidation
(HNO₃ or H₂O₂)

Rhenium(VII) Oxide
Dissolution
(in Water)

Ammonium Perrhenate Ion Exchange

Solvent Extraction

Electrodialysis

Rhenium Sulfide Two-Stage Roasting

Perrhenic Acid
(HReO₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://en.wikipedia.org/wiki/Perrhenic_acid
https://www.guidechem.com/question/how-is-perrhenic-acid-prepared-id138367.html
https://www.benchchem.com/product/b1197882#perrhenic-acid-properties-and-synthesis
https://www.benchchem.com/product/b1197882#perrhenic-acid-properties-and-synthesis
https://www.benchchem.com/product/b1197882#perrhenic-acid-properties-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

